Cas no 574747-52-7 (1,3,5-Benzenetricarboxylic acid, 2,4,6-tribromo-, trimethyl ester)

• Product Name: 1,3,5-Benzenetricarboxylic acid, 2,4,6-tribromo-, trimethyl ester
• CAS No: 574747-52-7
• MF: C₁₂H₉Br₃O₆
• MW: 488.908262014389
• CID: 4044973
• PubChem ID: 85852844
• Update Time: 2025-07-30

1,3,5-Benzenetricarboxylic acid, 2,4,6-tribromo-, trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxylic acid, 2,4,6-tribromo-, trimethyl ester
• 1,3,5-Benzenetricarboxylic acid, 2,4,6-tribromo-, 1,3,5-trimethyl ester
• trimethyl 2,4,6-tribromobenzene-1,3,5-tricarboxylate
• 574747-52-7
• 1,3,5-trimethyl 2,4,6-tribromobenzene-1,3,5-tricarboxylate
• G67789
• doi:10.14272/BDZRYAKTXQRGMS-UHFFFAOYSA-N.1
• 10.14272/BDZRYAKTXQRGMS-UHFFFAOYSA-N.1

• Inchi： 1S/C12H9Br3O6/c1-19-10(16)4-7(13)5(11(17)20-2)9(15)6(8(4)14)12(18)21-3/h1-3H3
• InChI Key： BDZRYAKTXQRGMS-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=C(C(C(=O)OC)=C(C=1C(=O)OC)Br)Br

Computed Properties

• Exact Mass: 487.79288g/mol
• Monoisotopic Mass: 485.79493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.9Ų